Cas no 96314-98-6 (FURA 2)

• Product Name: FURA 2
• CAS No: 96314-98-6
• MF: C₂₉H₂₇N₃O₁₄
• MW: 641.536388635635
• CID: 827261
• Update Time: 2024-10-25

FURA 2 Chemical and Physical Properties

Names and Identifiers

• FURA 2
• FURA-2, PENTASODIUM SALT
• 2-[6-[Bis(carboxymethyl)amino]-5-[2-[2-[bis(carboxymethyl)amino]-5-methylphenoxy]ethoxy]-2-benzofuranyl]-5-oxazolecarboxylic acid (ACI)

• Inchi： 1S/C29H27N3O14/c1-15-2-3-17(31(11-24(33)34)12-25(35)36)20(6-15)43-4-5-44-21-7-16-8-22(28-30-10-23(46-28)29(41)42)45-19(16)9-18(21)32(13-26(37)38)14-27(39)40/h2-3,6-10H,4-5,11-14H2,1H3,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42)
• InChI Key： YFHXZQPUBCBNIP-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C(C2=CC3C(=CC(N(CC(O)=O)CC(O)=O)=C(C=3)OCCOC3C(N(CC(O)=O)CC(O)=O)=CC=C(C)C=3)O2)O1)O

Computed Properties

• Exact Mass: 641.14900
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 46
• Rotatable Bond Count: 17

Experimental Properties

• PSA: 250.61000
• LogP: 2.50340
• Sensitiveness: Moisture & Light Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives